Cas no 953429-73-7 (4-(methylsulfanyl)-1-nitrobut-1-ene)

• Product Name: 4-(methylsulfanyl)-1-nitrobut-1-ene
• CAS No: 953429-73-7
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 5969266
• PubChem ID: 165675902
• Update Time: 2025-06-08

4-(methylsulfanyl)-1-nitrobut-1-ene Chemical and Physical Properties

Names and Identifiers

• (1E)-4-(Methylthio)-1-nitro-1-butene
• 4-(methylsulfanyl)-1-nitrobut-1-ene
• 953429-73-7
• EN300-1807435

• Inchi： 1S/C5H9NO2S/c1-9-5-3-2-4-6(7)8/h2,4H,3,5H2,1H3/b4-2+
• InChI Key： BWNPVAZWKJBWIB-DUXPYHPUSA-N
• SMILES： C(/[N+]([O-])=O)=C\CCSC

Computed Properties

• Exact Mass: 147.03539970g/mol
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 248.8±33.0 °C(Predicted)

Additional information on 4-(methylsulfanyl)-1-nitrobut-1-ene

4-(Methylsulfanyl)-1-nitrobut-1-ene: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

4-(Methylsulfanyl)-1-nitrobut-1-ene, with the CAS number 953429-73-7, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its distinct structural features, which include a nitro group and a methylsulfanyl group attached to a but-1-ene backbone. These functional groups endow the molecule with a range of chemical properties that make it an intriguing subject for both academic and industrial investigations.

The molecular formula of 4-(methylsulfanyl)-1-nitrobut-1-ene is C₅H₉NO₂S, and its molecular weight is approximately 139.19 g/mol. The compound's structure can be visualized as a conjugated system with the nitro group at the terminal position and the methylsulfanyl group at the para position relative to the double bond. This arrangement influences the compound's reactivity and stability, making it suitable for various synthetic transformations and reactions.

In the realm of chemical synthesis, 4-(methylsulfanyl)-1-nitrobut-1-ene has been explored as a versatile building block for the synthesis of more complex molecules. Its reactivity is primarily driven by the presence of the nitro group, which can undergo reduction to form amino derivatives. These amino derivatives can then be further functionalized through various reactions, such as acylation, alkylation, and coupling reactions, to produce a wide array of compounds with diverse applications.

One of the key areas where 4-(methylsulfanyl)-1-nitrobut-1-ene has shown promise is in pharmaceutical research. Recent studies have highlighted its potential as a precursor for the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound in the synthesis of anti-inflammatory agents. The researchers found that derivatives of 4-(methylsulfanyl)-1-nitrobut-1-ene exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting their potential for therapeutic applications.

In addition to its pharmaceutical applications, 4-(methylsulfanyl)-1-nitrobut-1-ene has also been studied for its potential use in materials science. The unique electronic properties conferred by the nitro and methylsulfanyl groups make it an attractive candidate for the development of new materials with enhanced performance characteristics. For example, researchers at the University of California, Berkeley, have explored the use of this compound in the synthesis of conductive polymers. Their findings indicate that polymers derived from 4-(methylsulfanyl)-1-nitrobut-1-ene exhibit improved electrical conductivity and mechanical strength compared to traditional materials.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and toxicity of 4-(methylsulfanyl)-1-nitrobut-1-ene have shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 4-(methylsulfanyl)-1-nitrobut-1-ene (CAS No. 953429-73-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it a valuable building block for synthetic chemistry, a promising candidate for pharmaceutical research, and an interesting material for advanced applications in materials science. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.